1-Aminocyclopropane-1-carbohydrazide dihydrochloride

• Molecular Formula: C4H11Cl2N3O
• Molecular Weight: 188.05 g/mol
• IUPAC Name: 1-aminocyclopropane-1-carbohydrazide;dihydrochloride
• InChI: InChI=1S/C4H9N3O.2ClH/c5-4(1-2-4)3(8)7-6;;/h1-2,5-6H2,(H,7,8);2*1H
• InChI Key: KLQGHBBCRYJOOR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C(=O)NN)N.Cl.Cl

Description

1-Aminocyclopropane-1-carbohydrazide dihydrochloride is a chemical compound that has garnered interest in various scientific fields due to its unique structure and potential applications. It is a derivative of 1-aminocyclopropane-1-carboxylic acid, which is known for its role in the biosynthesis of the plant hormone ethylene.

Preparation Methods

The synthesis of 1-aminocyclopropane-1-carbohydrazide dihydrochloride typically involves the reaction of 1-aminocyclopropane-1-carboxylic acid with hydrazine, followed by the formation of the dihydrochloride salt. The reaction conditions often require careful control of temperature and pH to ensure the desired product is obtained with high purity. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize impurities .

Chemical Reactions Analysis

1-Aminocyclopropane-1-carbohydrazide dihydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form different products depending on the oxidizing agent used.

Substitution: It can undergo substitution reactions where one or more atoms in the molecule are replaced by other atoms or groups. Common reagents and conditions used in these reactions include strong acids, bases, and oxidizing or reducing agents. .

Scientific Research Applications

1-Aminocyclopropane-1-carbohydrazide dihydrochloride has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of various organic compounds.

Biology: It plays a role in studying the biosynthesis of ethylene and its effects on plant growth and development.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role in modulating biological pathways.

Industry: It is used in the production of chemicals and materials with specific properties

Mechanism of Action

The mechanism of action of 1-aminocyclopropane-1-carbohydrazide dihydrochloride involves its interaction with specific molecular targets and pathways. In plants, it is involved in the biosynthesis of ethylene, a hormone that regulates various aspects of growth and development. The compound acts by modulating the activity of enzymes involved in ethylene biosynthesis, leading to changes in ethylene levels and subsequent physiological effects .

Comparison with Similar Compounds

1-Aminocyclopropane-1-carbohydrazide dihydrochloride can be compared with other similar compounds, such as:

1-Aminocyclopropane-1-carboxylic acid: A precursor in ethylene biosynthesis.

1-Aminocyclobutane-1-carboxylic acid: An analog with similar properties but different structural features.

α-Aminoisobutyric acid: